1-(4-Phenylpiperazin-1-yl)-2-((6-(p-tolyl)pyridazin-3-yl)thio)ethanone

• IUPAC Name: 2-[6-(4-methylphenyl)pyridazin-3-yl]sulfanyl-1-(4-phenylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C23H24N4OS/c1-18-7-9-19(10-8-18)21-11-12-22(25-24-21)29-17-23(28)27-15-13-26(14-16-27)20-5-3-2-4-6-20/h2-12H,13-17H2,1H3
• InChI Key: LWBATRLALCZNBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C=C2)SCC(=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C23H24N4OS
• Molecular Weight: 404.5 g/mol

Description

1-(4-Phenylpiperazin-1-yl)-2-((6-(p-tolyl)pyridazin-3-yl)thio)ethanone, also known as TAK-063, is a novel compound that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Phenylpiperazine derivatives, a category to which the compound closely relates, have been extensively studied for their versatile pharmacological activities. These compounds are recognized for their potential in treating CNS disorders, among other therapeutic fields. The research suggests that appropriate modifications to the phenylpiperazine scaffold can yield novel drug candidates with improved pharmacokinetic and pharmacodynamic profiles, potentially applicable across several therapeutic areas including anticancer, anti-inflammatory, and antimicrobial activities (Maia, Tesch, & Fraga, 2012).

Biochemical Mechanism Studies

The study of pyridazinone compounds, which share structural similarities with the compound , has revealed their role as selective cyclooxygenase inhibitors. These compounds demonstrate significant potential in treating pain and inflammation associated with arthritis, highlighting the importance of such compounds in understanding the biochemical mechanisms underlying these conditions (Asif, 2016).

Synthetic Chemistry and Molecular Design

Research into the synthetic protocols of pyridazine and pyridazinone analogues provides valuable insights into the chemistry of these compounds. The methodologies developed for synthesizing these derivatives have implications for designing new molecules with desired biological activities, offering a foundation for the development of novel therapeutics (Jakhmola et al., 2016).

Antioxidant and Mitochondrial Protection

Studies on the metabolic activation and pharmacological effects of oltipraz, a compound related in functionality, show significant antioxidant and mitochondrial protective effects. These findings suggest potential applications of similar compounds in developing treatments that protect against oxidative stress and mitochondrial damage, relevant to conditions such as cancer and neurodegenerative diseases (Choi et al., 2010).